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Compound of Interest

Compound Name: Dihydroisotanshine II

Cat. No.: B12298149

Get Quote

Executive Summary: The Lipophilic Lead
Dihydroisotanshinone I (DT-I), also referenced as Dihydrotanshinone I (DHTS), represents a

critical lipophilic diterpenoid isolated from the dried roots of Salvia miltiorrhiza (Danshen).[1]

Unlike its more abundant congeners (Tanshinone IIA and Cryptotanshinone), DT-I has recently

emerged as a high-potency modulator of ferroptosis and metastatic migration, particularly in

drug-resistant oncological models (e.g., cisplatin-resistant lung cancer).[1]

This guide dissects the technical utility of DT-I, moving beyond general herbal pharmacology to

focus on its specific molecular targets: the GPX4-SLC7A11 axis, STAT3 signaling, and the

PI3K/AKT pathway. It serves as a blueprint for researchers aiming to utilize DT-I as a lead

compound for novel chemotherapeutic or antimicrobial formulations.[1]

Chemical Profile & Physicochemical Properties
DT-I is an abietane diterpenoid characterized by a fused ortho-quinone structure.[1] Its

lipophilicity drives its high membrane permeability but results in poor aqueous solubility, a

primary challenge in formulation.[1]
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Property Specification

IUPAC Name 15,16-Dihydrotanshinone I

CAS Registry 87205-99-0

Molecular Formula C₁₈H₁₄O₃

Molecular Weight 278.30 g/mol

Appearance Reddish-orange crystalline powder

Solubility
Soluble in DMSO (>10 mM), Ethanol, Ethyl

Acetate; Insoluble in Water

Key Structural Feature
Furan ring hydrogenation (distinguishes it from

Tanshinone I)

Extraction & Isolation Methodologies
Obtaining high-purity DT-I (>98%) is prerequisite for mechanistic studies.[1] Conventional

ethanol reflux is inefficient due to poor selectivity.[1] The following protocols utilize Supercritical

Fluid Extraction (SFE) for crude yield and High-Speed Counter-Current Chromatography

(HSCCC) for purification.

Protocol A: Supercritical Fluid Extraction (SFE)
Rationale: SFE minimizes thermal degradation and solvent residue.

Feedstock:S. miltiorrhiza root powder (60 mesh).[1]

Solvent: CO₂ + 95% Ethanol (Co-solvent).[1]

Parameters:

Pressure: 20–25 MPa[1]

Temperature: 45°C[1]

CO₂ Flow rate: 2.0 mL/min[1]
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Co-solvent ratio: 5–10% (v/v)[1]

Protocol B: Purification via HSCCC[1]
System: Two-phase solvent system composed of n-hexane:ethyl acetate:methanol:water

(typical ratio 1:1:1:1 or optimized to 6:4:6.5:3.5).[1]

Procedure:

Fill column with upper stationary phase.[1]

Pump lower mobile phase at 2.0 mL/min (800 rpm).

Inject crude SFE extract.[1]

Monitor UV absorbance at 254/280 nm.[1]

Collect fraction corresponding to DT-I (elutes distinct from Cryptotanshinone).[1]

Visualization: Extraction Workflow
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Caption: Optimized workflow for isolating high-purity DT-I using SFE and HSCCC technologies.

Pharmacological Mechanisms of Action
DT-I exhibits a "polypharmacological" profile, but its most distinct and potent activity lies in

oncology.[1]

The Ferroptosis-Apoptosis Convergence
DT-I is a potent inducer of ferroptosis, an iron-dependent form of non-apoptotic cell death.[1] It

functions by disrupting the antioxidant defense axis.
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Mechanism: DT-I inhibits the expression of SLC7A11 (System Xc- subunit) and GPX4

(Glutathione Peroxidase 4).

Causality: Downregulation of SLC7A11 reduces Cystine uptake

Depleted intracellular Glutathione (GSH)

Inactivation of GPX4

Accumulation of Lipid Peroxides (Lipid ROS)

Membrane rupture.

Synergy: In parallel, DT-I activates Caspase-3/9 (Apoptosis) and inhibits the

PI3K/AKT/mTOR pathway, preventing cell survival signaling.[1]

Metastasis Inhibition (EMT)
In lung and osteosarcoma models, DT-I inhibits Epithelial-Mesenchymal Transition (EMT).[1]

Targets: Downregulates N-cadherin, Vimentin, and MMP-2/9; Upregulates E-cadherin.[1]

Signaling: Blocks the JAK2/STAT3 and CXCL8/CXCR1 axes, reducing migratory potential.

Visualization: Molecular Signaling Pathway
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Caption: DT-I induces cell death by simultaneously blocking the PI3K survival pathway and the

SLC7A11/GPX4 ferroptosis defense axis.[1]

Pharmacokinetics & Bioavailability
The clinical translation of DT-I is currently hindered by its pharmacokinetic (PK) profile.

Absorption: Rapidly absorbed but with low absolute bioavailability (<5% in oral pure form)

due to first-pass metabolism and poor water solubility.[1]

Distribution: High tissue distribution in the liver and lung (beneficial for lung cancer targeting).

Metabolism: Extensive glucuronidation.[1]

Formulation Strategy: Co-administration with S. miltiorrhiza extract (containing hydrophilic

components) significantly increases DT-I AUC and Cmax compared to the pure compound

alone, suggesting a "matrix effect" that enhances solubility or inhibits efflux transporters.[1]

Experimental Protocols
Protocol C: Ferroptosis Induction Assay
Objective: To validate DT-I induced ferroptosis in cancer cell lines (e.g., A549).

Cell Seeding: Seed A549 cells (5 × 10³ cells/well) in 96-well plates.

Treatment: Treat with DT-I (1, 2, 5, 10 µM) for 24h.

Control: DMSO (<0.1%).[1][2]

Positive Control:[1] Erastin (10 µM).[1]

Rescue: DT-I + Ferrostatin-1 (1 µM) (Ferroptosis inhibitor).[1]

Lipid ROS Detection:

Add C11-BODIPY 581/591 probe (5 µM) for 30 min at 37°C.[1]

Wash twice with PBS.[1]
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Analyze via Flow Cytometry (Ex/Em: 488/530 nm).[1] Shift from red to green fluorescence

indicates lipid peroxidation.[1]

Mitochondrial Morphology (TEM): Fix cells in 2.5% glutaraldehyde. Look for characteristic

ferroptotic features: shrunken mitochondria, increased membrane density, and vanishing

cristae.[1]

Protocol D: Western Blotting for Molecular Targets
Objective: Confirm mechanism via protein expression.

Lysis: RIPA buffer + Protease/Phosphatase inhibitors.[1]

Antibodies:

Anti-GPX4: (Downregulation expected)

Anti-SLC7A11: (Downregulation expected)[1]

Anti-ACSL4: (Upregulation expected - biomarker of ferroptosis sensitivity)[1]

Anti-p-STAT3 (Tyr705): (Downregulation expected)

Normalization:

-Actin or GAPDH.[1]

Future Perspectives & Challenges
Drug Delivery: Development of DT-I loaded liposomes or PLGA nanoparticles to improve oral

bioavailability.[1]

Combination Therapy: DT-I shows promise in reversing cisplatin resistance in NSCLC.[1]

Clinical trials should focus on DT-I as an adjuvant to platinum-based chemotherapy.[1]

Antibacterial Potential: While less potent than Cryptotanshinone against MRSA, DT-I's ability

to disrupt membrane potential warrants investigation as a synergistic agent with conventional

antibiotics to lower MICs.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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